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Compound of Interest

Compound Name: Tetraheptylammonium chloride

CAS No.: 10247-90-2

Cat. No.: B084138 Get Quote

Executive Summary
Tetraheptylammonium chloride (THAC) is a specialized quaternary ammonium salt used as

a Phase Transfer Catalyst (PTC) in organic synthesis. Distinguished by its four heptyl (

) chains, THAC possesses significantly higher lipophilicity than common catalysts like
Tetrabutylammonium bromide (TBAB) or Benzyltriethylammonium chloride (TEBA). This unique
physicochemical profile allows it to effectively shuttle anionic reagents into highly non-polar
organic solvents (e.g., heptane, toluene) where other catalysts fail.

This guide details the mechanistic advantages of THAC, provides a validated protocol for C-

alkylation, and outlines critical optimization parameters for drug development and fine chemical

synthesis.

Scientific Foundation: The Lipophilic Advantage
Physicochemical Profile
Unlike short-chain quats that may partition partially into the aqueous phase, THAC is highly

organophilic. This property is crucial for reactions requiring the "extraction" mechanism, where

the active species must be pulled deep into the organic phase to react with a non-polar

substrate.
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Property Specification

CAS Number 10247-90-2

Formula

Molecular Weight 446.24 g/mol

Appearance White to off-white crystalline solid

Melting Point 38–40 °C

Solubility
Highly soluble in DCM, Toluene, Benzene;

Insoluble in Water

Primary Utility
Deep-phase extraction of anions (CN⁻, MnO₄⁻,

OH⁻)

Mechanism of Action: Starks' Extraction
THAC operates primarily via the Starks' Extraction Mechanism. In a liquid-liquid two-phase

system (e.g., Water/Toluene), the chloride anion (

) of THAC exchanges with a reactive anion (e.g., Cyanide,

) at the interface. The bulky heptyl chains form a lipophilic shell around the ion pair

, solubilizing it in the organic phase where it reacts with the substrate (

).

Why THAC?

Partition Coefficient: The

chains increase the distribution ratio (

), ensuring the catalyst remains in the organic phase, preventing "catalyst poisoning" by
hydration in the aqueous layer.

Anion Activation: The bulky cation reduces the hydration shell around the anion, creating a

"naked," highly reactive nucleophile.
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Mechanistic Visualization
The following diagram illustrates the cyclic shuttling of anions by THAC between the aqueous

reservoir and the organic reaction phase.

Figure 1: Starks' Extraction Mechanism utilizing Tetraheptylammonium Chloride (Q+) to shuttle Nucleophile (Nu-).
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Validated Protocol: C-Alkylation of
Phenylacetonitrile
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This protocol demonstrates the alkylation of phenylacetonitrile with ethyl bromide. THAC is

selected here to facilitate the reaction in toluene, a non-polar solvent that allows for easier

water separation and solvent recovery compared to DCM.

Reaction:

Reagents & Equipment
Substrate: Phenylacetonitrile (23.4 g, 0.20 mol)

Alkylating Agent: Ethyl Bromide (24.0 g, 0.22 mol)

Catalyst: Tetraheptylammonium Chloride (1.0 g, ~2.2 mmol, ~1 mol%)

Base: 50% w/w Aqueous Sodium Hydroxide (50 mL)

Solvent: Toluene (50 mL) - Note: THAC allows the use of this non-polar solvent.

Equipment: 250 mL 3-neck round-bottom flask, mechanical stirrer (overhead preferred),

reflux condenser, thermometer, dropping funnel.

Step-by-Step Procedure
Charge the Reactor:

To the 3-neck flask, add Phenylacetonitrile (23.4 g) and Toluene (50 mL).

Add Tetraheptylammonium Chloride (1.0 g). The solid should dissolve readily in the

toluene layer.

Observation: The mixture will be a clear single phase.

Base Addition:

Start vigorous mechanical stirring (>600 RPM). High shear is critical to create a large

interfacial area.

Add 50% NaOH solution (50 mL) in one portion. The mixture will become biphasic.
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Reaction Initiation:

Heat the mixture to 35–40 °C.

Add Ethyl Bromide (24.0 g) dropwise via the addition funnel over 45 minutes.

Exotherm Control: The reaction is exothermic. Maintain temperature <50 °C using a water

bath if necessary.[1]

Completion & Monitoring:

After addition, stir at 45 °C for 2–3 hours.

TLC Monitoring: Silica gel, Hexane/Ethyl Acetate (9:1). Monitor the disappearance of

phenylacetonitrile (

).

Work-up:

Cool the reaction mixture to room temperature.

Add Water (100 mL) to dissolve the sodium bromide salt formed.

Separate the layers. The upper Toluene layer contains the product.

Extract the aqueous layer once with Toluene (20 mL).

Combine organic layers and wash with:

1. Water (50 mL)

2. 1M HCl (50 mL) - To neutralize residual base.

3. Brine (50 mL)

Dry over Anhydrous Magnesium Sulfate (

).[1]
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Purification:

Evaporate the toluene under reduced pressure (Rotavap).

Distill the residue under vacuum (bp ~102–105 °C at 7 mmHg) to obtain 2-

phenylbutyronitrile.

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for the C-alkylation of Phenylacetonitrile using THAC.
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Optimization & Troubleshooting
Catalyst Selection Guide
Why choose THAC over TBAB or TEBA?

Catalyst Cation Size Lipophilicity Best Solvent
Application
Niche

TEBA

(Benzyltriethyl)
Small Low DCM/CHCl₃

General

reactions, highly

reactive

electrophiles.

TBAB

(Tetrabutyl)
Medium Medium DCM/Toluene

Standard

industry

workhorse.

THAC

(Tetraheptyl)
Large High Toluene/Heptane

Non-polar

substrates, high

temp stability,

difficult

extractions.
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Critical Process Parameters (CPPs)
Agitation Speed: PTC reactions are mass-transfer limited. The reaction rate is directly

proportional to the interfacial area. Ensure stirring is sufficient to create an emulsion-like

appearance during the reaction.

Catalyst Loading: Standard loading is 1–5 mol%. For THAC, because it partitions so strongly

into the organic phase, lower loadings (0.5–1 mol%) are often effective compared to TEBA.

Temperature: THAC is stable up to ~120°C, making it superior to many resin-bound

catalysts. However, avoid >50°C when using volatile alkyl halides like ethyl bromide to

prevent evaporation.

Safety & Handling (MSDS Summary)
Hazards: THAC is classified as a Skin Irritant (Category 2) and Eye Irritant (Category 2A). It

is toxic to aquatic life with long-lasting effects.

Handling: Wear nitrile gloves and safety goggles. Handle in a fume hood to avoid inhaling

dust.

Storage: Store in a cool, dry place. Unlike some hygroscopic quats, THAC is relatively stable

but should be kept away from strong oxidizing agents.

Disposal: Dispose of aqueous waste streams containing quaternary ammonium salts as

hazardous chemical waste; do not pour down the drain due to aquatic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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transfer-catalyst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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